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Compound of Interest

Compound Name: 1,3-Dichloro-1-propanol

CAS No.: 26948-90-3

Cat. No.: B12798910

Get Quote

An important clarification regarding the subject of this guide is necessary for the reader. The

topic requested was the environmental fate and degradation of 1,3-dichloro-1-propanol.
However, a thorough review of scientific literature and chemical databases reveals a significant

lack of information on this specific isomer. It is likely that 1,3-dichloro-1-propanol is highly

unstable due to the presence of both a hydroxyl group and a chlorine atom on the terminal

carbon, leading to rapid transformation. In contrast, its isomer, 1,3-dichloro-2-propanol (1,3-

DCP), is a well-documented industrial chemical, environmental contaminant, and subject of

numerous studies. Therefore, this guide will focus on the environmental fate and degradation of

1,3-dichloro-2-propanol (CAS No. 96-23-1) as the compound of primary environmental and

toxicological concern.

Introduction to 1,3-Dichloro-2-propanol (1,3-DCP)
1,3-Dichloro-2-propanol is a chlorinated organic compound that is primarily used as an

intermediate in the production of epichlorohydrin, a key component in the manufacture of epoxy

resins, synthetic glycerol, and various other chemical products.[1][2] It can also be formed as a

contaminant during the acid-hydrolysis of vegetable proteins in food production and may be

present in drinking water as a byproduct of the hydrolysis of epichlorohydrin-based water
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treatment resins.[1][3] Its presence in the environment is a concern due to its potential

carcinogenicity, as classified by the International Agency for Research on Cancer (IARC) as a

Group 2B carcinogen ("possibly carcinogenic to humans").[2] Understanding its behavior and

persistence in various environmental compartments is therefore critical for risk assessment and

the development of remediation strategies.

Physicochemical Properties: The Foundation of
Environmental Behavior
The environmental transport and fate of a chemical are fundamentally governed by its physical

and chemical properties. For 1,3-DCP, these properties dictate its partitioning between air,

water, soil, and biota.

Property Value Source

CAS Number 96-23-1 [4][5][6][7]

Molecular Formula C₃H₆Cl₂O [2][5]

Molecular Weight 128.98 g/mol [5][6]

Appearance Colorless to light yellow liquid [5]

Boiling Point 174.3 °C [1][5]

Melting Point -4 °C [1][5]

Water Solubility
Soluble (>=10 g/100 mL at 23

°C)
[2][5]

Vapor Pressure 0.0366 mmHg at 25°C [5]

The high water solubility of 1,3-DCP suggests its potential for significant mobility in aqueous

environments, including surface water and groundwater. Its relatively low vapor pressure

indicates that volatilization from water and moist soil is not a primary dissipation mechanism.

Abiotic Degradation Pathways
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Abiotic degradation involves the transformation of a chemical through non-biological

processes, primarily hydrolysis and photolysis.

Hydrolysis
Hydrolysis is a chemical reaction in which a molecule is cleaved into two parts by the addition

of a molecule of water. For chlorinated alkanes, this can be a significant degradation pathway.

While specific environmental hydrolysis rates for 1,3-DCP are not extensively documented in

the initial search results, the presence of chlorine atoms suggests that it can undergo

hydrolysis, likely at a slow rate under neutral pH conditions. The rate of hydrolysis for

chlorinated hydrocarbons is often influenced by pH and temperature.

Photodegradation
Photodegradation, or photolysis, is the breakdown of chemical compounds by light. In the

context of environmental fate, this primarily refers to degradation by sunlight. One study

investigated the photocatalytic oxidation of 1,3-DCP in aqueous solutions using UV radiation,

hydrogen peroxide (H₂O₂), and titanium dioxide (TiO₂) as a catalyst.[8] This process, known as

advanced oxidation, demonstrated the potential for 1,3-DCP degradation.

The study identified several reaction intermediates, including:

1,3-dichloro-2-propanone

Chloroacetyl-chloride

Chloroacetic acid

Formic acid

Acetic acid

This indicates a stepwise oxidation process where the alcohol group is first oxidized, followed

by cleavage of the carbon chain and further oxidation of the resulting organic acids.[8]
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Caption: Proposed photocatalytic degradation pathway of 1,3-DCP.

Biotic Degradation
Biodegradation is the breakdown of organic matter by microorganisms, such as bacteria and

fungi. This is often the most significant process for the removal of organic contaminants from

the environment.

Microbial Metabolism
Certain bacterial strains have been identified that can degrade 1,3-DCP. For instance,

Corynebacterium sp. strain N-1074 has been shown to metabolize 1,3-DCP through two

distinct pathways.[1] These pathways involve enzymes such as halohydrin hydrogen-halide-
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lyase and epoxide hydrolase.[1] The metabolic process can generate intermediates like

epichlorohydrin and glycidol, which are also compounds of toxicological concern.[1]

The metabolism of 1,3-DCP in mammals, which can provide insights into potential microbial

pathways, likely involves oxidation by cytochrome P450 enzymes.[3] This oxidation can

produce reactive intermediates that deplete cellular glutathione stores, a key step in the

detoxification of xenobiotics.[3]
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Caption: Bacterial degradation pathway of 1,3-DCP.

Experimental Protocols for Environmental Analysis
The accurate quantification of 1,3-DCP in environmental matrices is essential for monitoring its

presence and assessing the efficacy of remediation efforts. Gas chromatography-mass

spectrometry (GC-MS) is a widely used and highly sensitive technique for this purpose.

Protocol: GC-MS Determination of 1,3-DCP in Water
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This protocol outlines a general procedure for the extraction and analysis of 1,3-DCP from a

water sample.

1. Sample Preparation: Liquid-Liquid Extraction

To a 10 mL water sample in a glass vial with a PTFE-lined cap, add an appropriate internal

standard (e.g., deuterated 1,3-DCP).

Add 2 mL of a suitable extraction solvent, such as ethyl acetate.

Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and extraction of the

analyte into the organic phase.

Allow the phases to separate. The organic layer (top layer) contains the 1,3-DCP.

Carefully transfer the organic layer to a clean vial, avoiding any of the aqueous phase.

To remove any residual water, pass the organic extract through a small column containing

anhydrous sodium sulfate.

The dried extract can then be concentrated if necessary and is ready for GC-MS analysis.

2. GC-MS Analysis

Gas Chromatograph (GC) Conditions:

Injector: Splitless mode, 250°C.

Column: A mid-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

Oven Program: Initial temperature of 40°C, hold for 2 minutes, ramp to 200°C at 10°C/min,

and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.
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Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

Monitor characteristic ions for 1,3-DCP and the internal standard.

3. Quality Control

Analyze a method blank with each batch of samples to check for contamination.

Analyze a laboratory control spike to assess method accuracy.

Analyze a matrix spike/matrix spike duplicate to evaluate matrix effects and precision.

Sample Preparation Analysis

Water Sample
+ Internal Standard Add Ethyl Acetate Vortex Phase Separation Dry with Na2SO4 Final Extract Inject into GC-MS GC Separation MS Detection Data Analysis
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Caption: Workflow for the analysis of 1,3-DCP in water.

Conclusion
1,3-dichloro-2-propanol is an environmentally relevant compound due to its industrial use and

potential for contamination of food and water. Its high water solubility makes it mobile in aquatic

systems. While it can be degraded through both abiotic (photocatalytic oxidation) and biotic

(microbial metabolism) pathways, the formation of potentially toxic intermediates warrants

further investigation. The persistence and ultimate fate of 1,3-DCP in the environment will

depend on a complex interplay of factors including sunlight intensity, microbial community

composition, and the physicochemical conditions of the receiving environment. Continued

research and monitoring are essential for a comprehensive understanding of its environmental

impact.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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